Cas no 1021262-75-8 (5-{[(4-bromo-2-fluorophenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione)

• Product Name: 5-{[(4-bromo-2-fluorophenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione
• CAS No: 1021262-75-8
• MF: C₁₁H₇BrFN₃O₂S
• MW: 344.159583330154
• CID: 5433540
• PubChem ID: 135657589
• Update Time: 2025-07-15

5-{[(4-bromo-2-fluorophenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• F3220-0574
• 1021262-75-8
• 5-{[(4-bromo-2-fluorophenyl)amino]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• STK878374
• 5-[(4-bromo-2-fluorophenyl)iminomethyl]-6-hydroxy-2-sulfanylidene-1H-pyrimidin-4-one
• 5-{[(4-bromo-2-fluorophenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione
• AKOS005638067
• 5-(((4-bromo-2-fluorophenyl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• Inchi： 1S/C11H7BrFN3O2S/c12-5-1-2-8(7(13)3-5)14-4-6-9(17)15-11(19)16-10(6)18/h1-4H,(H3,15,16,17,18,19)/b14-4+
• InChI Key： KKNSFCJLSLCBDK-LNKIKWGQSA-N
• SMILES： BrC1C=CC(=C(C=1)F)/N=C/C1C(NC(NC=1O)=S)=O

Computed Properties

• Exact Mass: 342.94264g/mol
• Monoisotopic Mass: 342.94264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 106Ų

Additional information on 5-{[(4-bromo-2-fluorophenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

Introduction to 5-{[(4-bromo-2-fluorophenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione and Its Significance in Modern Chemical Biology

The compound with the CAS number 1021262-75-8, identified as 5-{[(4-bromo-2-fluorophenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione, represents a fascinating molecule in the realm of chemical biology. This heterocyclic sulfone derivative has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research. The presence of a 4-bromo-2-fluorophenyl moiety and a sulfanylidene bridge within the 1,3-diazinane framework suggests a rich chemical reactivity that could be exploited for drug design and development.

Recent advancements in medicinal chemistry have highlighted the importance of sulfone-containing compounds in modulating biological pathways. The sulfanylidene group in this molecule is particularly noteworthy, as it introduces both electrophilic and nucleophilic centers that can participate in diverse chemical transformations. This dual functionality makes it an attractive scaffold for the synthesis of novel bioactive molecules. For instance, studies have demonstrated that sulfones can exhibit inhibitory effects on various enzymes and receptors, making them valuable candidates for therapeutic intervention.

The 4-bromo-2-fluorophenyl substituent further enhances the molecular complexity and potential pharmacological activity. Halogenated aromatic rings are well-known for their ability to improve metabolic stability and binding affinity to biological targets. The combination of bromine and fluorine atoms in this aromatic system can lead to enhanced interactions with proteins, which is crucial for drug efficacy. This feature has been leveraged in the design of kinase inhibitors, anticancer agents, and antimicrobial compounds.

In the context of current research, the 1,3-diazinane core of this compound offers a rigid scaffold that can be engineered to fit specific binding pockets. Diazinane derivatives have been explored for their potential as scaffolds in drug discovery due to their ability to mimic natural product structures. The sulfanylidene linkage introduces additional conformational constraints, which can be exploited to optimize binding interactions. This structural motif has been reported to enhance the solubility and bioavailability of drug candidates, making it an appealing feature for medicinal chemists.

One of the most intriguing aspects of this compound is its potential as a precursor for more complex molecules. The presence of multiple reactive sites allows for facile functionalization through various synthetic methodologies. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, expanding the chemical space available for drug discovery. Such modifications can lead to novel analogs with improved pharmacokinetic properties or enhanced target specificity.

Moreover, computational studies have suggested that this molecule may exhibit favorable pharmacokinetic profiles. Molecular docking simulations have shown that it can interact with several biologically relevant targets, including enzymes involved in inflammation and cancer progression. These interactions are mediated by key functional groups such as the 4-bromo-2-fluorophenyl moiety and the sulfanylidene bridge. Such findings underscore the compound's potential as a lead structure for further optimization.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include condensation reactions between appropriately substituted precursors followed by functional group interconversions. The use of modern catalytic systems has enabled more efficient and scalable synthesis routes, which are essential for industrial applications. Advances in flow chemistry have also facilitated the production of complex molecules like this one under controlled conditions, ensuring high yields and purity.

From a broader perspective, this compound exemplifies the intersection of organic chemistry and biochemistry in modern drug discovery. Its unique structural features make it a valuable tool for understanding molecular recognition processes at the atomic level. By studying its interactions with biological targets, researchers can gain insights into disease mechanisms and develop more effective therapeutic strategies.

The future prospects for this compound are promising, with ongoing research focusing on its derivatization and application in preclinical studies. Collaborative efforts between synthetic chemists and biologists are expected to yield novel derivatives with enhanced therapeutic potential. As computational methods continue to advance, virtual screening approaches will play an increasingly important role in identifying promising candidates for experimental validation.

In conclusion,5-{[(4-bromo-2-fluorophenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS no 1021262-75-8) represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas. Its unique structural features and synthetic accessibility make it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs.